Cas no 21416-67-1 (Razoxane)

• Product Name: Razoxane
• CAS No: 21416-67-1
• Molecular Formula: C₁₁H₁₆N₄O₄
• Molecular Weight: 268.2691
• MDL: MFCD00430424
• CID: 93661
• PubChem ID: 329824039

Razoxane Properties

Names and Identifiers

• 4,4'-(Propane-1,2-diyl)bis(piperazine-2,6-dione)
• Razoxane
• 2,6-piperazinedione, 4,4'-(1-methyl-1,2-ethanediyl)bis-
• 2,6-Piperazinedione, 4,4'-(1-methyl-1,2-ethanediyl)bis-, (+)-
• 4,4'-Propane-1,2-diyldipiperazine-2,6-dione
• 4,4'-propane-1,3-diyldipiperazine-2,6-dione
• 4,4'-propylenebis(piperazine-2,6-dione)
• (±)-1,2-Bis(3,5-dioxopiperazin-1-yl)propane
• (±)-1,2-Bis(3,5-dioxopiperazinyl)propane
• 1,2-Bis(3,5-dioxo-1-piperazinyl)propane
• 4,4′-Propylenebis(2,6-piperazinedione)
• ICI 59118
• ICRF 159
• NSC 129943
• Razoxin
• Tepirone
• Troxozone
• Razoxana
• Razoxanum
• Cardioxan
• NSC129943
• 4,4'-Propylenebis(2,6-piperazinedione)
• MLS002920046
• 4-[2-(3,5-dioxopiperazin-1-yl)propyl]piperazine-2,6-dione
• BMKDZUISNHGIBY-UHFFFAOYSA-N
• (+,-)-1,2-Bis(3,5-dioxopiperazine-1-yl)propane

• MDL： MFCD00430424
• InChIKey： BMKDZUISNHGIBY-UHFFFAOYSA-N
• Inchi： 1S/C11H16N4O4/c1-7(15-5-10(18)13-11(19)6-15)2-14-3-8(16)12-9(17)4-14/h7H,2-6H2,1H3,(H,12,16,17)(H,13,18,19)
• SMILES： O=C1C([H])([H])N(C([H])([H])C(N1[H])=O)C([H])(C([H])([H])[H])C([H])([H])N1C([H])([H])C(N([H])C(C1([H])[H])=O)=O

Computed Properties

• Exact Mass: 268.11728
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Heavy Atom Count: 19
• Complexity: 404
• Topological Polar Surface Area: 98.8

Experimental Properties

• PSA: 98.82
• Refractive Index: 1.6081 (estimate)
• Boiling Point: 583.5°C at 760 mmHg
• Melting Point: 237-239°
• Solubility: DMSO: soluble40mg/mL
• Density: 1.2576 (rough estimate)